Cas no 2137988-11-3 ((2-Tert-butyl-5-propylfuran-3-yl)methanamine)

• Product Name: (2-Tert-butyl-5-propylfuran-3-yl)methanamine
• CAS No: 2137988-11-3
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5753092
• PubChem ID: 165451167
• Update Time: 2025-05-23

(2-Tert-butyl-5-propylfuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-tert-butyl-5-propylfuran-3-yl)methanamine
• EN300-705158
• 2137988-11-3
• (2-Tert-butyl-5-propylfuran-3-yl)methanamine

• Inchi： 1S/C12H21NO/c1-5-6-10-7-9(8-13)11(14-10)12(2,3)4/h7H,5-6,8,13H2,1-4H3
• InChI Key： QZQAZTHMEAFDTF-UHFFFAOYSA-N
• SMILES： O1C(CCC)=CC(CN)=C1C(C)(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on (2-Tert-butyl-5-propylfuran-3-yl)methanamine

The Compound (2-Tert-butyl-5-propylfuran-3-yl)methanamine (CAS No. 2137988-11-3): A Comprehensive Overview

The compound (2-Tert-butyl-5-propylfuran-3-yl)methanamine (CAS No. 2137988-11-3) is a unique organic molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its furan-based structure, which is substituted with a tert-butyl group at the 2-position and a propyl group at the 5-position. The methanamine group attached to the 3-position of the furan ring further enhances its chemical versatility. Recent studies have highlighted its potential applications in drug design, as well as its role in the synthesis of advanced materials.

Chemical Structure and Properties

The molecular structure of (2-Tert-butyl-5-propylfuran-3-yl)methanamine is defined by a furan ring system, which is a five-membered aromatic heterocycle containing one oxygen atom. The substitution pattern on the furan ring plays a crucial role in determining its chemical reactivity and physical properties. The tert-butyl group at the 2-position imparts steric bulk, while the propyl group at the 5-position introduces an aliphatic chain that can influence solubility and stability. The methanamine group at the 3-position introduces an amine functionality, which can participate in various chemical reactions, including nucleophilic additions and condensations.

Recent research has focused on the synthesis of this compound using novel methodologies. For instance, advancements in catalytic asymmetric synthesis have enabled the construction of this molecule with high enantioselectivity, opening new avenues for its application in chiral drug design. Additionally, computational studies have provided insights into its electronic structure and reactivity, facilitating its use as a building block in complex molecule synthesis.

Applications in Pharmacology

The compound (2-Tert-butyl-5-propylfuran-3-yl)methanamine has shown promise in pharmacological applications due to its unique structural features. Its ability to act as a ligand for various biological targets has been explored in recent studies. For example, researchers have investigated its potential as an inhibitor of enzyme systems involved in metabolic disorders, such as diabetes and obesity.

Moreover, this compound has been studied for its anti-inflammatory properties. Preclinical studies have demonstrated that it can modulate inflammatory pathways by interacting with key signaling molecules. These findings suggest that it could serve as a lead compound for developing novel anti-inflammatory agents.

Role in Materials Science

Beyond pharmacology, (2-Tert-butyl-5-propylfuran-3-yl)methanamine has found applications in materials science. Its ability to form stable complexes with metal ions has been exploited in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, making them suitable for gas storage and catalysis.

Recent advancements in green chemistry have also led to the development of sustainable methods for synthesizing this compound. For instance, biocatalytic approaches using enzymes have been employed to construct the furan-based framework with reduced environmental impact.

Conclusion

The compound (2-Tert-butyl-5-propylfuran-3-yl)methanamine (CAS No. 2137988-11-) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, while its pharmacological and materials science applications highlight its potential for addressing real-world challenges.

As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.